Cas no 2172462-80-3 (1-(benzenesulfonyl)-3-iodo-6-methoxy-1H-indole-2-carboxylic acid)

• Product Name: 1-(benzenesulfonyl)-3-iodo-6-methoxy-1H-indole-2-carboxylic acid
• CAS No: 2172462-80-3
• MF: C₁₆H₁₂INO₅S
• MW: 457.23965549469
• CID: 5837907
• PubChem ID: 165813960
• Update Time: 2025-06-08

1-(benzenesulfonyl)-3-iodo-6-methoxy-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(benzenesulfonyl)-3-iodo-6-methoxy-1H-indole-2-carboxylic acid
• EN300-1456649
• 2172462-80-3

• Inchi： 1S/C16H12INO5S/c1-23-10-7-8-12-13(9-10)18(15(14(12)17)16(19)20)24(21,22)11-5-3-2-4-6-11/h2-9H,1H3,(H,19,20)
• InChI Key： PJVBTZZOEPLHHZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C(=C(C2=CC=C(C=C12)OC)I)C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 456.94809g/mol
• Monoisotopic Mass: 456.94809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 94Ų

Additional information on 1-(benzenesulfonyl)-3-iodo-6-methoxy-1H-indole-2-carboxylic acid

Research Briefing on 1-(benzenesulfonyl)-3-iodo-6-methoxy-1H-indole-2-carboxylic acid (CAS: 2172462-80-3)

1-(Benzenesulfonyl)-3-iodo-6-methoxy-1H-indole-2-carboxylic acid (CAS: 2172462-80-3) is a synthetic indole derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. This compound features a unique structural motif combining a sulfonamide group, an iodine substituent, and a carboxylic acid functionality, which makes it an attractive candidate for further derivatization and biological evaluation.

Recent studies have focused on exploring the synthetic utility of this compound as a building block for the development of novel kinase inhibitors and anti-inflammatory agents. The iodine atom at the 3-position of the indole ring provides an excellent handle for further functionalization through cross-coupling reactions, while the benzenesulfonyl group may contribute to improved metabolic stability and target binding affinity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of 1-(benzenesulfonyl)-3-iodo-6-methoxy-1H-indole-2-carboxylic acid showed promising inhibitory activity against several cancer-related protein kinases, with IC50 values in the low micromolar range. The study highlighted the compound's potential as a starting point for the development of targeted cancer therapies.

Another recent investigation published in Bioorganic & Medicinal Chemistry Letters explored the anti-inflammatory properties of this compound and its analogs. The researchers found that certain modifications to the carboxylic acid moiety led to significant suppression of pro-inflammatory cytokine production in macrophage cell lines, suggesting potential applications in the treatment of inflammatory diseases.

The synthetic accessibility of 1-(benzenesulfonyl)-3-iodo-6-methoxy-1H-indole-2-carboxylic acid has also been a subject of recent optimization efforts. A 2022 paper in Organic Process Research & Development described an improved, scalable synthesis route with higher yields and reduced environmental impact compared to previous methods.

From a drug development perspective, preliminary ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies indicate that this compound exhibits favorable pharmacokinetic properties, including moderate plasma protein binding and acceptable metabolic stability in human liver microsomes. However, further optimization may be required to improve its aqueous solubility and blood-brain barrier penetration for certain therapeutic applications.

Future research directions for this compound include exploration of its potential as a covalent inhibitor through the reactive iodine center, development of prodrug strategies for the carboxylic acid functionality, and investigation of its interactions with novel biological targets identified through phenotypic screening approaches.